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Compound of Interest

Compound Name: trans-1,2-Cyclopentanediol

CAS No.: 930-46-1

Cat. No.: B128426

Get Quote

An In-depth Technical Guide to trans-1,2-Cyclopentanediol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of trans-1,2-cyclopentanediol, a key

building block in organic synthesis, particularly for the development of chiral ligands and novel

therapeutic agents. This document details its chemical and physical properties, spectroscopic

data, synthesis protocols, and its applications in research and development.

Chemical Identity and Properties
Chemical Name: trans-1,2-Cyclopentanediol

Synonyms: trans-Cyclopentane-1,2-diol[1]

CAS Number: 5057-99-8[1][2][3][4][5][6][7]

Physical and Chemical Properties
The fundamental physical and chemical properties of trans-1,2-cyclopentanediol are

summarized in the table below, providing a quick reference for experimental planning.
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Property Value Source(s)

Molecular Formula C₅H₁₀O₂ [1][2][3][5][6]

Molecular Weight 102.13 g/mol [2][4]

Appearance Off-white crystalline powder [7]

Melting Point 54-56 °C [2][4][8]

Boiling Point 136 °C at 21.5 mmHg [4]

InChI Key
VCVOSERVUCJNPR-

RFZPGFLSSA-N
[4]

SMILES O[C@@H]1CCC[C@H]1O [4]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of trans-1,2-
cyclopentanediol. Key spectral information is tabulated below.

Spectrum Type Data Source Key Features/Notes

¹H NMR Sigma-Aldrich
Data available through spectral

databases.

IR NIST WebBook, Sigma-Aldrich

Characteristic O-H and C-O

stretching bands are

prominent. The spectrum is

available in various formats.[2]

[5]

Mass Spectrometry (GC-MS)
NIST Mass Spectrometry Data

Center

The mass spectrum shows

fragmentation patterns useful

for structural confirmation.[2][3]

Synthesis of trans-1,2-Cyclopentanediol
The most common and efficient synthesis of trans-1,2-cyclopentanediol involves a two-step

process starting from cyclopentene. This process is outlined in the workflow diagram and
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detailed in the experimental protocol below.

Synthesis Workflow

Step 1: Epoxidation

Step 2: Hydrolysis

Cyclopentene

Cyclopentene OxideOxidation

trans-1,2-Cyclopentanediol

Ring Opening

m-CPBA or H₂O₂/Catalyst

H₃O⁺ (Acidic Hydrolysis)

Click to download full resolution via product page

Caption: Synthesis of trans-1,2-Cyclopentanediol from Cyclopentene.

Detailed Experimental Protocol
This protocol is based on the epoxidation of cyclopentene followed by acid-catalyzed

hydrolysis, a widely accepted method for producing trans-diols.[9] A similar, well-documented

procedure for the synthesis of trans-1,2-cyclohexanediol provides a reliable framework for this

synthesis.[10][11]

Materials:

Cyclopentene

meta-Chloroperoxybenzoic acid (m-CPBA) or 30% Hydrogen Peroxide (H₂O₂)

Dichloromethane (DCM) or another suitable solvent
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Aqueous solution of a mineral acid (e.g., H₂SO₄ or HCl) for hydrolysis

Sodium bicarbonate (NaHCO₃) solution

Sodium sulfite (Na₂SO₃) solution

Magnesium sulfate (MgSO₄) or other suitable drying agent

Standard laboratory glassware for reaction, workup, and purification

Procedure:

Step 1: Epoxidation of Cyclopentene

Dissolve cyclopentene in a suitable solvent such as dichloromethane in a round-bottom flask

equipped with a magnetic stirrer and cooled in an ice bath.

Slowly add a solution of an epoxidizing agent, such as m-CPBA, to the stirred cyclopentene

solution. The addition should be portion-wise to control the exothermic reaction.

After the addition is complete, allow the reaction to stir at room temperature and monitor its

progress using thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding a saturated aqueous solution of sodium

sulfite to destroy any excess peroxide.

Wash the organic layer with a saturated aqueous solution of sodium bicarbonate to remove

m-chlorobenzoic acid, followed by a water wash.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain crude cyclopentene oxide.

Step 2: Acid-Catalyzed Hydrolysis of Cyclopentene Oxide

To the crude cyclopentene oxide, add an aqueous solution of a dilute mineral acid (e.g., 0.1

M H₂SO₄).
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Heat the mixture with stirring. The reaction progress can be monitored by the disappearance

of the water-insoluble epoxide layer.

Once the reaction is complete, cool the mixture to room temperature and neutralize it with a

saturated aqueous solution of sodium bicarbonate.

Extract the aqueous layer multiple times with a suitable organic solvent (e.g., ethyl acetate).

Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate

under reduced pressure to yield the crude trans-1,2-cyclopentanediol.

Purify the crude product by recrystallization or column chromatography to obtain pure trans-
1,2-cyclopentanediol.

Applications in Research and Drug Development
trans-1,2-Cyclopentanediol is a valuable chiral building block in asymmetric synthesis. Its

primary applications are in the synthesis of chiral ligands for transition-metal-catalyzed

reactions and as a precursor for biologically active molecules.

Chiral Ligand Synthesis
The diol functionality of trans-1,2-cyclopentanediol serves as a chiral scaffold for the

synthesis of various types of ligands, including phosphines, which are crucial in asymmetric

catalysis. These ligands are instrumental in producing enantiomerically pure compounds, a

critical aspect of modern drug development.

Precursor for Biologically Active Molecules
While trans-1,2-cyclopentanediol itself is not typically the active pharmacophore, its structural

motif is incorporated into more complex molecules with therapeutic potential. For instance,

related structures like cyclopentane-1,2-diones have been investigated as bio-isosteres for

carboxylic acids in drug design. In one study, a cyclopentane-1,2-dione derivative of a known

thromboxane A2 prostanoid (TP) receptor antagonist demonstrated potent activity, with an IC₅₀

value comparable to its carboxylic acid parent compound.[12] This highlights the potential of

the cyclopentane diol scaffold in the development of novel therapeutics.
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Safety and Handling
trans-1,2-Cyclopentanediol is classified as a substance that causes skin and serious eye

irritation, and may cause respiratory irritation.[2][8]

GHS Hazard Statements:

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Precautionary Measures:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Handle the compound in a well-ventilated area or a fume hood.

Avoid inhalation of dust and contact with skin and eyes.

Store in a cool, dry place away from incompatible materials.

This technical guide provides essential information for the safe handling, synthesis, and

application of trans-1,2-cyclopentanediol in a research and development setting. For more

detailed information, consult the referenced literature and safety data sheets (SDS) from

suppliers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128426?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

